Cas no 1709956-89-7 (Parecoxib Sodium Impurity 22)

• Product Name: Parecoxib Sodium Impurity 22
• CAS No: 1709956-89-7
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 4704188
• PubChem ID: 141392882
• Update Time: 2025-06-14

Parecoxib Sodium Impurity 22 Chemical and Physical Properties

Names and Identifiers

• Parecoxib Sodium Impurity 14
• N-[[3-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanamide
• Parecoxib Sodium-17
• Parecoxib impurity 1/N-((3-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)propionamide
• Propanamide, N-[[3-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-
• Valdecoxib IMpurity K
• N-[[3-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-
• N-((3-(5-Methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)propionamide (Palbociclib Impurity)
• CS-0255348
• F83301
• SCHEMBL21602363
• n-((3-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)propionamide
• 1709956-89-7
• Parecoxib Sodium Impurity 22

• Inchi： 1S/C19H18N2O4S/c1-3-17(22)21-26(23,24)16-11-7-10-15(12-16)18-13(2)25-20-19(18)14-8-5-4-6-9-14/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key： LBJQZHNREKXOHS-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=CC(C2=C(C)ON=C2C2=CC=CC=C2)=C1)(=O)=O)(=O)CC

Computed Properties

• Exact Mass: 370.09872823g/mol
• Monoisotopic Mass: 370.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6Ų

Parecoxib Sodium Impurity 22 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Parecoxib Sodium Impurity 22

Comprehensive Analysis of Parecoxib Sodium Impurity 22 (CAS No. 1709956-89-7): Properties, Applications, and Industry Insights

In the pharmaceutical industry, the identification and characterization of impurities play a critical role in ensuring drug safety and efficacy. Parecoxib Sodium Impurity 22 (CAS No. 1709956-89-7) is one such compound that has garnered significant attention due to its relevance in the quality control of Parecoxib Sodium, a widely used COX-2 selective inhibitor. This article delves into the chemical properties, analytical methods, and regulatory considerations surrounding this impurity, while also addressing trending topics such as pharmaceutical impurity profiling, analytical method validation, and ICH guidelines compliance.

Parecoxib Sodium Impurity 22 is a structurally defined byproduct or degradation product that may arise during the synthesis or storage of Parecoxib Sodium. With the increasing demand for high-purity APIs (Active Pharmaceutical Ingredients), regulatory agencies like the FDA and EMA have emphasized the need for rigorous impurity control strategies. The CAS No. 1709956-89-7 serves as a unique identifier for this compound, enabling precise tracking in pharmacopeial standards and research literature.

From an analytical perspective, advanced techniques such as HPLC (High-Performance Liquid Chromatography), LC-MS (Liquid Chromatography-Mass Spectrometry), and NMR spectroscopy are employed to detect and quantify Parecoxib Sodium Impurity 22. These methods align with the growing industry focus on quality-by-design (QbD) principles and risk-based approaches to impurity management. Researchers and manufacturers frequently search for reference standards for Parecoxib Sodium impurities, underscoring the need for reliable sources of CAS No. 1709956-89-7.

The significance of Parecoxib Sodium Impurity 22 extends beyond compliance. Recent studies explore its potential pharmacological interactions and stability implications in formulated products. For instance, questions like "How does Parecoxib Sodium Impurity 22 affect drug shelf life?" or "What are the thresholds for Parecoxib Sodium impurities per ICH Q3A?" reflect common queries in online forums and scientific databases. Addressing these concerns requires a multidisciplinary approach combining analytical chemistry, pharmacokinetics, and regulatory science.

In conclusion, Parecoxib Sodium Impurity 22 (CAS No. 1709956-89-7) exemplifies the intricate balance between pharmaceutical innovation and quality assurance. As the industry shifts toward patient-centric drug development and green chemistry, understanding such impurities will remain pivotal. Stakeholders are encouraged to stay updated on evolving guidelines and invest in robust impurity characterization technologies to meet global standards.